Cas no 1805135-30-1 (3-Bromo-5-bromomethyl-4-nitropyridine)

• Product Name: 3-Bromo-5-bromomethyl-4-nitropyridine
• CAS No: 1805135-30-1
• MF: C₆H₄Br₂N₂O₂
• MW: 295.916159629822
• CID: 4900043
• Update Time: 2023-08-20

3-Bromo-5-bromomethyl-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-bromomethyl-4-nitropyridine

• Inchi： 1S/C6H4Br2N2O2/c7-1-4-2-9-3-5(8)6(4)10(11)12/h2-3H,1H2
• InChI Key： OGCGIRGRHCQNOW-UHFFFAOYSA-N
• SMILES： BrCC1C=NC=C(C=1[N+](=O)[O-])Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1.9
• Topological Polar Surface Area: 58.7